Cas no 4810-42-8 ( )
structure
Product Name:
CAS No:4810-42-8
MF:C9H14N2O2S
MW:214.284660816193
CID:931781
PubChem ID:230566
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N,N-diethyl-3-Pyridinesulfonamide
- N,N-diethylpyridine-3-sulfonamide
- AC1L5JT5
- AC1Q6USY
- AR-1K2161
- CTK1D7227
- NSC25604
- Pyridin-3-sulfonsaeure-diaethylamid
- pyridine-3-sulfonic acid diethylamide
- SureCN2203883
- 4810-42-8
- AKOS010300009
- DA-42337
- NSC-25604
- DTXSID40282363
- SCHEMBL2203883
-
-
- Inchi: 1S/C9H14N2O2S/c1-3-11(4-2)14(12,13)9-6-5-7-10-8-9/h5-8H,3-4H2,1-2H3
- InChI Key: JMILLCPEACTFNK-UHFFFAOYSA-N
- SMILES: S(C1C=NC=CC=1)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 214.07772
- Monoisotopic Mass: 214.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.182
- Boiling Point: 336.8°C at 760 mmHg
- Flash Point: 157.5°C
- Refractive Index: 1.527
- PSA: 50.27
- LogP: 2.19290
Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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